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Compound of Interest

Compound Name: Chlornitrofen

Cat. No.: B1668786

Chlornitrofen belongs to the diphenyl ether class of herbicides, which act by inhibiting the
enzyme protoporphyrinogen oxidase (PPO).[1] This enzyme is crucial in the chlorophyll and
heme biosynthesis pathways in plants.[2]

Signaling Pathway of PPO-Inhibiting Herbicides:

The inhibition of PPO leads to an accumulation of its substrate, protoporphyrinogen IX, in the
cytoplasm.[3] This substrate then auto-oxidizes to form protoporphyrin IX (Proto 1X).[3] Proto 1X
is a potent photosensitizer that, in the presence of light and molecular oxygen, generates highly
reactive singlet oxygen.[3] These reactive oxygen species cause rapid lipid peroxidation of cell
membranes, leading to membrane disruption, leakage of cellular contents, and ultimately, cell
death.[2][3] While some PPO-inhibiting herbicides can also inhibit the human form of the
enzyme (hPPO), Chlornitrofen was primarily used for broad-spectrum weed control in
agriculture.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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